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Compound of Interest

Compound Name:
2-Amino-5-

(methoxycarbonyl)benzoic acid

Cat. No.: B1282239 Get Quote

This technical guide provides a comprehensive overview of 2-Amino-5-
(methoxycarbonyl)benzoic acid, catering to researchers, scientists, and professionals in drug

development. The document details the compound's physicochemical properties, analytical

methodologies, and synthesis protocols.

Physicochemical Properties
2-Amino-5-(methoxycarbonyl)benzoic acid is a chemical compound with the molecular

formula C9H9NO4.[1] The molecular weight of this compound is 195.18 g/mol . Other key

properties are summarized in the table below. It is important to distinguish this compound from

its isomer, 2-amino-6-methoxycarbonyl benzoic acid, which shares the same molecular formula

and weight.[2]
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Property Value Reference

Molecular Formula C9H9NO4 [1]

Molecular Weight 195.18 g/mol Calculated

CAS Number 63746-25-8 [3]

Appearance Solid [1]

Purity 97% [1]

Storage Conditions Keep in a dry area, 2-8℃ [1]

Note: The provided data is based on available chemical supplier information. Researchers

should verify these properties with their own analytical methods.

It is crucial to differentiate 2-Amino-5-(methoxycarbonyl)benzoic acid from the structurally

similar and more frequently documented compound, 2-Amino-5-methoxybenzoic acid (CAS

6705-03-9). The latter has a molecular formula of C8H9NO3 and a molecular weight of 167.16

g/mol .[4][5][6]

Synthesis Protocols
The synthesis of related amino benzoic acid derivatives often involves the reduction of a nitro

group to an amine. A common and efficient method for the synthesis of 2-amino-5-

methoxybenzoic acid, a related compound, is the catalytic hydrogenation of 5-methoxy-2-

nitrobenzoic acid.[7][8]

Experimental Protocol: Catalytic Hydrogenation of a Nitrobenzoic Acid Derivative

This protocol is adapted from the synthesis of 2-amino-5-methoxybenzoic acid and can be

considered a general method for the reduction of a nitro group in a similar benzoic acid

derivative.[6][8]

Reaction Setup: 5-Methoxy-2-nitrobenzoic acid (30.0 g, 152.2 mmol) is dissolved in

tetrahydrofuran (THF) (250 mL) in a suitable reaction vessel.

Catalyst Addition: Palladium on carbon (Pd/C, 10% w/w, 300 mg) is added to the solution.
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Hydrogenation: The reaction mixture is stirred under a hydrogen gas atmosphere (balloon) at

room temperature for 18 hours.

Reaction Monitoring: The completion of the reaction is monitored by a suitable analytical

technique, such as thin-layer chromatography (TLC) or liquid chromatography-mass

spectrometry (LC-MS).

Work-up: Upon completion, the catalyst is removed by filtration through a pad of Celite.

Isolation: The filtrate is concentrated under reduced pressure to yield the product.

This process typically results in a high yield of the corresponding amino-benzoic acid

derivative.[6][8]

Analytical Methodologies
High-performance liquid chromatography (HPLC) is a standard method for the analysis of

amino-benzoic acid derivatives. The following provides a general protocol for the reverse-

phase HPLC analysis of a related compound, 2-Amino-5-methylbenzoic acid, which can be

adapted for 2-Amino-5-(methoxycarbonyl)benzoic acid.[9]

Experimental Protocol: Reverse-Phase HPLC Analysis

Column: A Newcrom R1 reverse-phase HPLC column is suitable for this separation.[9]

Mobile Phase: A mixture of acetonitrile (MeCN) and water with an acidic modifier is used. For

general purposes, phosphoric acid can be used. For applications compatible with mass

spectrometry (MS), formic acid should be substituted for phosphoric acid.[9]

Detection: UV detection at a suitable wavelength is typically used for aromatic compounds.

Application: This method is versatile and can be scaled for preparative separation to isolate

impurities or used in pharmacokinetic studies.[9]

Logical and Experimental Workflows
Synthesis Pathway for a Related Aminobenzoic Acid
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Caption: Synthesis of 2-Amino-5-methoxybenzoic acid via catalytic hydrogenation.
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Caption: A typical workflow for the HPLC analysis of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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